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Compound of Interest

Compound Name: Lyciumin B

Cat. No.: B3027245

For immediate implementation, this document outlines the essential procedures for the safe
and compliant disposal of Lyciumin B, a cyclic peptide classified as hazardous to aquatic life.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and to
prevent environmental contamination.

Lyciumin B is categorized as having acute oral toxicity (Category 4) and high acute and
chronic aquatic toxicity (Category 1).[1] Its significant environmental hazard necessitates that it
be treated as hazardous chemical waste. Under no circumstances should Lyciumin B or its
containers be disposed of down the drain or in regular trash.[1][2]

Summary of Key Disposal and Safety Information

For quick reference, the following table summarizes the critical data regarding Lyciumin B's
hazards and disposal requirements.
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Parameter Information Source
Chemical Name Lyciumin B [11[3114115]
CAS Number 125756-66-3 [1][5]

Acute toxicity, Oral (Category
o 4)Acute aguatic toxicity
Hazard Classifications ) ) [1]
(Category 1)Chronic aquatic

toxicity (Category 1)

H302: Harmful if

swallowedH410: Very toxic to
Hazard Statements o ] ] [1]

aquatic life with long lasting

effects

. . ] P273: Avoid release to the
Primary Disposal Precaution ) [1]
environment

P501: Dispose of
Disposal Mandate contents/container to an [1]

approved waste disposal plant

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

Step-by-Step Disposal Protocol for Lyciumin B
Waste

The following procedures provide a clear workflow for the safe handling and disposal of both
liquid and solid waste containing Lyciumin B.

Waste Collection and Segregation

e Aqueous and Solvent-Based Solutions: Collect all liquid waste containing Lyciumin B in a
dedicated, leak-proof container that is chemically compatible with the solvent used. The
container must have a secure screw-top cap.[6][7] Do not mix Lyciumin B waste with other
chemical waste streams unless explicitly permitted by your institution's Environmental Health
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and Safety (EHS) department.[6] Specifically, avoid mixing with strong acids, bases, or
oxidizing/reducing agents.[1]

Solid Waste: All solid materials contaminated with Lyciumin B, such as pipette tips, gloves,
and absorbent paper, must be collected in a separate, clearly labeled, and sealed container.
[8] For chemically contaminated sharps like needles or blades, use a designated puncture-
resistant sharps container.[9]

Container Labeling

Proper labeling is crucial for the safe management of hazardous waste.[10] All containers of

Lyciumin B waste must be labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Lyciumin B"

The specific components and their approximate concentrations.

The relevant hazard pictograms (e.g., harmful, environmentally hazardous).

The date when the first waste was added to the container (accumulation start date).

The name and contact information of the generating researcher or laboratory.

Storage and Accumulation

Store all Lyciumin B waste containers in a designated "Satellite Accumulation Area" (SAA)
within the laboratory where the waste is generated.[6][10]

The SAA should be a secondary containment unit, such as a chemical-resistant tray, to
prevent the spread of material in case of a leak.

Ensure that waste containers are kept securely closed at all times, except when adding
waste.[6][7]

Requesting Disposal
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e Once a waste container is full or has been in accumulation for the maximum period allowed
by your institution (typically 6-12 months), a pickup must be requested from your institution's
EHS or hazardous waste management department.[9][10]

» Follow your institution's specific procedures for requesting a hazardous waste pickup, which
is often done through an online system.[7][9]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Lyciumin B.
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( Lyciumin B Waste Generated )

Is the waste liquid?

Yes No (Solid)

Is the solid waste a sharp?

Collect in a dedicated, labeled,

. . Yes
and sealed liquid waste container.

Collect in a dedicated, labeled,
and sealed solid waste container.

Use a puncture-resistant

sharps container.

Store in a designated
Satellite Accumulation Area (SAA)
with secondary containment.

Request pickup from
Environmental Health & Safety (EHS).

( Proper Disposal by EHS )

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Lyciumin B waste.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe
and environmentally responsible disposal of Lyciumin B, thereby protecting themselves, their
colleagues, and the ecosystem. Always consult your institution's specific chemical hygiene and
waste disposal plans for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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